Piromidic acid

• CAS No.: 19562-30-2
• Product Name: Piromidic acid
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.3 g/mol
• IUPAC Name: 8-ethyl-5-oxo-2-pyrrolidin-1-ylpyrido[2,3-d]pyrimidine-6-carboxylic acid
• Standard InChI: InChI=1S/C14H16N4O3/c1-2-17-8-10(13(20)21)11(19)9-7-15-14(16-12(9)17)18-5-3-4-6-18/h7-8H,2-6H2,1H3,(H,20,21)
• Standard InChIKey: RCIMBBZXSXFZBV-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCCC3)C(=O)O
• Canonical SMILES: CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCCC3)C(=O)O
• Appearance: Solid powder
• Melting Point: 315.0 °C
• Description: Piromidic Acid is a quinolone antibiotic with activity against gram-negative bacteria. Piromidic acid is used in the treatment of urinary tract and intestinal infections.; Piromidic acid is a pyridopyrimidine that is 5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid, substituted at position 2 by a pyrrolidin-1-yl group and at position 8 by an ethyl group. A synthetic antibacterial which is used for the treatment of urinary tract and intestinal infections. It has a role as an antibacterial drug and a DNA synthesis inhibitor. It is a quinolone antibiotic, a member of pyrrolidines, a tertiary amino compound, a monocarboxylic acid and a pyridopyrimidine.; Antibacterial against mainly gram negative organisms. It is used for urinary tract and intestinal infections.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Piromidic acid; Acidum piromidicum [INN-Latin]; Actrun C; Bactramyl; BRN 0625004; EINECS 243-161-4; Enterol; Gastrurol; Panacid; PD 93; PD-93; Pirodal; Piromidic acid.
• Reference: 1: Guiberteau Cabanillas A, Ortiz Burguillos JM, Martínez Cañas MA, Rodríguez Cáceres MI, Salinas López F. Square wave adsorptive stripping voltammetric determination of piromidic acid. Application in urine. J Pharm Biomed Anal. 2003 Nov 24;33(4):553-62. PubMed PMID: 14623580.; 2: Durán Merás I, Galeano Díaz T, Salinas López F, Rodríguez Cacéres MI. Determination of piromidic acid residues in trout muscle tissue and in urine by liquid chromatography with post-column modification of pH and fluorimetric detection. J Chromatogr B Biomed Sci Appl. 1998 Oct 23;718(1):135-41. PubMed PMID: 9832370.; 3: Munns RK, Turnipseed SB, Pfenning AP, Roybal JE, Holland DC, Long AR, Plakas SM. Liquid chromatographic determination of flumequine, nalidixic acid, oxolinic acid, and piromidic acid residues in catfish (Ictalurus punctatus). J AOAC Int. 1998 Jul-Aug;81(4):825-38. PubMed PMID: 9680708.; 4: Rostin M, Paux G, Sorbette F, Noblet C, Moore N, Boismare F, Montastruc P. [2 epidemics of acute kidney failure caused by piromidic acid]. Therapie. 1988 Aug-Sep;43(5):426-7. French. PubMed PMID: 3227506.; 5: Horie M, Saito K, Hoshino Y, Nose N, Mochizuki E, Nakazawa H. Simultaneous determination of nalidixic acid, oxolinic acid and piromidic acid in fish by high-performance liquid chromatography with fluorescence and UV detection. J Chromatogr. 1987 Jul 31;402:301-8. PubMed PMID: 3654871.; 6: Corelli F, Massa S, Stefancich G, Artico M, Panico S, Simonetti N. Researches on antibacterial and antifungal agents. II - Synthesis of 1-ethyl-1,4-dihydro-4-oxo-7-(1-pyrrolidinyl)quinoline-3-carboxylic acid, a novel highly active, broad-spectrum antibacterial agent related to piromidic acid. Farmaco Sci. 1984 Feb;39(2):95-109. PubMed PMID: 6425079.; 7: Godin M, Ducastelle T, Bercoff E, Dubois D, Fillastre JP, Bourreille J. [Acute renal failure after treatment with piromidic acid]. Presse Med. 1983 May 14;12(21):1363-4. French. PubMed PMID: 6222321.; 8: García-Rodriguez JA, Gómez-García AC, Rodrigo N, Sáenz MC. Activity of beta-hydroxy-piromidic acid against Staphylococcus aureus and enterobacteriaceae. J Antimicrob Chemother. 1982 Jun;9(6):493-5. PubMed PMID: 7107550.; 9: Rossi E, Silvestri MG, Manari A, Savazzi G, Migone L. Acute renal failure and piromidic acid. Nephron. 1982;32(1):80-2. PubMed PMID: 7177284.; 10: Takeda Y, Kanaya H. Formation of nitroso compounds and mutagens from cinnarizine, ethambutol, piromidic acid, pyridinol carbamate and tiaramide by drug/nitrite interaction. Cancer Lett. 1982 Jan;15(1):53-9. PubMed PMID: 7037170.; 11: Johansen KS, Grosen G, Holm-Nielsen E, Jacobsen J, Jensen SH, Juel-Jacobsen T, Skinhøj A, Laursen H. [Patients with symptoms of acute urinary infections treated with piromidic acid or sulfamethizole in general practice. A double-blind clinical controlled multicentre study]. Ugeskr Laeger. 1981 Sep 21;143(39):2491-4. Danish. PubMed PMID: 7029845.; 12: Preusler A, Graben N, Bock KD. [Acute kidney failure caused by piromidic acid]. Dtsch Med Wochenschr. 1981 Apr 17;106(16):515-6. German. PubMed PMID: 7215176.; 13: Matsumoto J, Minamida A, Kimura Y, Minami S. Pyrido[2,3-d]pyrimidine antibacterial agents. IV. Synthesis of metabolites of piromidic acid. Chem Pharm Bull (Tokyo). 1980 Aug;28(8):2531-6. PubMed PMID: 7428132.; 14: Grossi F, Goisis F, Goisis C. [Clinical study of the use of piromidic acid in urinary tract infections in pregnant and puerperal hospitalized patients]. Clin Ter. 1979 Sep 30;90(6):579-90. Italian. PubMed PMID: 535334.; 15: Grima P. [In vitro activity of 2 quinoline derivatives, oxolinic and piromidic acid]. Boll Chim Farm. 1979 Jul;118(7):363-7. Italian. PubMed PMID: 526354.; 16: Garcia Rodgriguez JA, Gomez Garcia AC, Saenz Gonzalez MC. In vitro susceptibility studies with piromidic acid. J Antimicrob Chemother. 1978 May;4(3):289-91. PubMed PMID: 670126.; 17: Greenwood D. The activity of pipemidic acid and piromidic acid against Escherichia coli in static culture and in conditions stimulating the treatment of bacterial cystitis. J Appl Bacteriol. 1978 Apr;44(2):191-7. PubMed PMID: 346547.; 18: Sekine Y, Miyamoto M, Hashimoto M, Nakamura K. Metabolism of piromidic acid, a new antibacterial agent. V. Pharmacokinetics of priomidic acid in humans. Chem Pharm Bull (Tokyo). 1977 Sep;25(9):2203-10. PubMed PMID: 589722.; 19: Yamabe S, Shimizu M. Combination effects of chemotherapeutic agents. I. Antagonistic effects of 1,10-phenantbroline with nalidixic acid and piromidic acid on the growth of Escherichia coli. J Antimicrob Chemother. 1977 Jan;3(1):101-4. PubMed PMID: 321411.; 20: Sekine Y, Miyamoto M, Hashimoto M, Nakamura K. Metabolism of piromidic acid, a new antibacterial agent. IV. Pharmacokinetics of piromidic acid in rats. Chem Pharm Bull (Tokyo). 1976 Jul;24(7):1462-70. PubMed PMID: 975418.
• PubChem Compound: 4855
• Last Modified: Nov 11 2021